Cas no 1806828-94-3 (3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine)
3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine
-
- Inchi: 1S/C7H5BrF3NO/c1-13-7-5(8)4(6(10)11)3(9)2-12-7/h2,6H,1H3
- InChI Key: DALDDXKFCLIFIA-UHFFFAOYSA-N
- SMILES: BrC1C(=NC=C(C=1C(F)F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- XLogP3: 2.6
- Topological Polar Surface Area: 22.1
3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029061125-250mg |
3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine |
1806828-94-3 | 97% | 250mg |
$969.60 | 2022-03-31 | |
| Alichem | A029061125-500mg |
3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine |
1806828-94-3 | 97% | 500mg |
$1,613.70 | 2022-03-31 | |
| Alichem | A029061125-1g |
3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine |
1806828-94-3 | 97% | 1g |
$2,890.60 | 2022-03-31 |
3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine
Recent Advances in the Study of 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine (CAS: 1806828-94-3)
The compound 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine (CAS: 1806828-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo, difluoromethyl, and fluoro substituents, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of multiple halogen atoms enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.
Recent studies have focused on the synthesis and functionalization of 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine to explore its utility in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of novel kinase inhibitors. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce diverse functional groups, enabling the creation of a library of compounds with potential therapeutic applications. The study reported improved selectivity and potency in targeting specific kinase pathways implicated in cancer and inflammatory diseases.
In addition to its pharmaceutical applications, 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine has been investigated for its agrochemical properties. A study published in Pest Management Science demonstrated its efficacy as a precursor for fungicides. The difluoromethyl group was found to enhance the compound's stability and bioavailability, leading to prolonged activity against fungal pathogens. Field trials showed significant reductions in crop damage, suggesting its potential as a sustainable alternative to existing agrochemicals.
Another area of interest is the compound's role in positron emission tomography (PET) imaging. Researchers at a leading university recently developed a radiolabeled derivative of 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine for use in neuroimaging. The compound's ability to cross the blood-brain barrier and bind to specific neuronal targets was confirmed in preclinical studies, opening new avenues for diagnosing neurodegenerative disorders such as Alzheimer's disease.
Despite these advancements, challenges remain in the large-scale synthesis and purification of 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine. A 2024 review in Organic Process Research & Development discussed optimization strategies for its industrial production, emphasizing the need for cost-effective and environmentally friendly methods. Recent innovations in flow chemistry and catalytic systems have shown promise in addressing these issues, with some processes achieving yields exceeding 80%.
In conclusion, 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine (CAS: 1806828-94-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemical development, and diagnostic imaging, with ongoing studies exploring its full potential. Future research should focus on overcoming synthetic challenges and expanding its utility in diverse therapeutic areas.
1806828-94-3 (3-Bromo-4-(difluoromethyl)-5-fluoro-2-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)